Cas no 1379339-67-9 (4-Bromo-6-chloroisoquinolin-1-ol)

• Product Name: 4-Bromo-6-chloroisoquinolin-1-ol
• CAS No: 1379339-67-9
• MF: C₉H₅BrClNO
• MW: 258.499100446701
• CID: 4779147
• Update Time: 2025-06-11

4-Bromo-6-chloroisoquinolin-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-6-chloroisoquinolin-1(2H)-one
• 4-Bromo-6-chloroisoquinolin-1-ol

• Inchi： 1S/C9H5BrClNO/c10-8-4-12-9(13)6-2-1-5(11)3-7(6)8/h1-4H,(H,12,13)
• InChI Key： QYAIIHFJARBPTD-UHFFFAOYSA-N
• SMILES： BrC1=CNC(C2C=CC(=CC=21)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 266
• XLogP3: 2.4
• Topological Polar Surface Area: 29.1

Additional information on 4-Bromo-6-chloroisoquinolin-1-ol

Comprehensive Analysis of 4-Bromo-6-chloroisoquinolin-1-ol (CAS No. 1379339-67-9): Properties, Applications, and Research Insights

4-Bromo-6-chloroisoquinolin-1-ol (CAS No. 1379339-67-9) is a halogenated isoquinoline derivative gaining significant attention in pharmaceutical and material science research. This compound belongs to the class of heterocyclic organic compounds, characterized by its unique molecular structure featuring both bromine and chlorine substituents. The presence of these halogens enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

Recent studies highlight the growing interest in isoquinoline derivatives due to their diverse biological activities. Researchers are particularly focused on exploring their potential in drug discovery and medicinal chemistry. The compound's structural features, including the hydroxyl group at position 1, contribute to its ability to form hydrogen bonds, which is crucial for interactions with biological targets. This property makes 4-Bromo-6-chloroisoquinolin-1-ol a promising candidate for developing novel therapeutic agents.

From a synthetic perspective, 4-Bromo-6-chloroisoquinolin-1-ol serves as a key building block in organic synthesis. Its halogen atoms provide excellent sites for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These transformations enable the creation of more complex molecules with potential applications in material science and catalysis. The compound's versatility has led to its increased demand in academic and industrial laboratories.

In the context of current research trends, scientists are investigating the structure-activity relationships (SAR) of halogenated isoquinolines. The bromine and chlorine substituents in 4-Bromo-6-chloroisoquinolin-1-ol influence both electronic and steric properties, which can significantly impact biological activity. This aligns with the growing focus on rational drug design and computational chemistry approaches in modern pharmaceutical development.

The compound's physicochemical properties are also noteworthy. With a molecular weight of 258.48 g/mol, 4-Bromo-6-chloroisoquinolin-1-ol exhibits moderate solubility in organic solvents, which is advantageous for various synthetic applications. Researchers often employ advanced analytical techniques such as NMR spectroscopy and mass spectrometry to characterize this compound and its derivatives, ensuring purity and structural confirmation.

From an industrial perspective, the synthesis of 4-Bromo-6-chloroisoquinolin-1-ol requires careful optimization to achieve high yields and purity. Current methodologies often involve multi-step processes starting from commercially available isoquinoline precursors. The development of more efficient synthetic routes remains an active area of research, particularly in the context of green chemistry principles and atom economy.

In material science applications, the compound's conjugated system and halogen substituents make it interesting for developing organic electronic materials. Researchers are exploring its potential in organic light-emitting diodes (OLEDs) and organic photovoltaics, where its electronic properties could be advantageous. This aligns with the global push toward sustainable energy solutions and advanced materials.

Quality control and analytical method development for 4-Bromo-6-chloroisoquinolin-1-ol are critical aspects of its commercial production. Modern techniques like high-performance liquid chromatography (HPLC) and ultraviolet-visible spectroscopy (UV-Vis) are routinely employed to ensure product consistency. These analytical approaches are particularly important given the compound's use in pharmaceutical research where purity standards are stringent.

The safety profile of 4-Bromo-6-chloroisoquinolin-1-ol is an important consideration for researchers. While not classified as highly hazardous, proper handling procedures should be followed, including the use of personal protective equipment and adequate ventilation. Material safety data sheets (MSDS) provide essential guidance for safe laboratory practices when working with this compound.

Looking toward future applications, the scientific community anticipates expanded uses for 4-Bromo-6-chloroisoquinolin-1-ol in various fields. Its structural features make it a valuable scaffold for developing new small molecule inhibitors and biologically active compounds. As research continues to uncover the full potential of isoquinoline derivatives, this compound is likely to remain an important tool in chemical research and development.

In conclusion, 4-Bromo-6-chloroisoquinolin-1-ol (CAS No. 1379339-67-9) represents a versatile and valuable compound in contemporary chemical research. Its unique structural characteristics, synthetic utility, and potential applications across multiple scientific disciplines make it a subject of ongoing investigation. As the fields of medicinal chemistry and material science continue to evolve, this compound is poised to play an increasingly important role in scientific advancements.